Cas no 2172156-27-1 (1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2172156-27-1
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5568118
• PubChem ID: 165592910
• Update Time: 2025-10-18

1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1590867
• 2172156-27-1
• 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H12N4/c1-7(3-4-7)5-9-6(8)10-11(5)2/h3-4H2,1-2H3,(H2,8,10)
• InChI Key： RUCIIENDCXTMAW-UHFFFAOYSA-N
• SMILES： N1(C)C(C2(C)CC2)=NC(N)=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine

1-Methyl-5-(1-Methylcyclopropyl)-1H-1,2,4-Triazol-3-Amine (CAS No. 2172156-27-1)

The compound 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine (CAS No. 2172156-27-1) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are well-known for their versatility and applications in various industries. The molecule's structure features a triazole ring system with substituents that confer it with distinctive chemical and physical properties.

Recent studies have highlighted the potential of triazole derivatives like this compound in drug discovery and development. The triazole ring is a heterocyclic structure that can act as a scaffold for various functional groups, making it an attractive target for researchers. The presence of the methyl group and the cyclopropyl substituent in this molecule adds complexity to its structure, enhancing its reactivity and bioavailability. These features make it a promising candidate for applications in pharmaceuticals, particularly in the development of antimicrobial agents and anti-inflammatory drugs.

One of the most intriguing aspects of this compound is its synthesis process. Researchers have developed innovative methods to synthesize 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine, leveraging advanced techniques such as click chemistry and catalytic cross-coupling reactions. These methods not only improve the efficiency of synthesis but also reduce environmental impact, aligning with the principles of green chemistry.

The physical and chemical properties of this compound have been extensively studied. Its melting point, solubility, and stability under various conditions are critical factors that influence its practical applications. Recent experiments have shown that the compound exhibits excellent thermal stability, making it suitable for use in high-temperature industrial processes. Additionally, its solubility in organic solvents has been optimized through structural modifications, enhancing its utility in drug delivery systems.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit COX-2 enzymes, which are key players in inflammation and pain signaling. This makes it a strong candidate for the development of novel anti-inflammatory drugs with fewer side effects compared to traditional therapies.

Another area where this compound has shown promise is in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where it can enhance device efficiency and stability.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the triazole ring plays a crucial role in stabilizing the molecule's electronic structure, which is essential for its reactivity and functionality. These findings have paved the way for further optimization of the compound's properties through rational design.

In conclusion, 1-methyl-5-(1-methylcyclopropyl)-1H-1,2,4-triazol-3-amine (CAS No. 2172156-27-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge synthesis methods and biological activity profiles, positions it as a key player in future innovations within medicinal chemistry and materials science.